Cas no 2137599-26-7 (1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane
• CAS No: 2137599-26-7
• MF: C₁₅H₂₉Br
• MW: 289.294764280319
• CID: 6422613
• PubChem ID: 165952268
• Update Time: 2025-05-19

1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane
• 2137599-26-7
• EN300-1132420

• Inchi： 1S/C15H29Br/c1-6-14(2,3)12-7-9-13(10-8-12)15(4,5)11-16/h12-13H,6-11H2,1-5H3
• InChI Key： WZZIFUPSQFSBTF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 288.14526g/mol
• Monoisotopic Mass: 288.14526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane (CAS No. 2137599-26-7)

1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a molecular formula that reflects its intricate structure, this compound belongs to a class of molecules known for their potential applications in drug discovery and development. The presence of bromine and methyl substituents on a cyclohexane backbone suggests a high degree of structural complexity, which can be leveraged for designing novel bioactive molecules.

The CAS number 2137599-26-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely recognized as the standard for chemical nomenclature. The uniqueness of this CAS number underscores the distinct chemical identity of 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane, facilitating accurate documentation and communication among researchers.

In recent years, there has been a growing interest in cyclohexane derivatives due to their versatility in medicinal chemistry. The structural motif of cyclohexane provides a stable scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity. The specific substitution pattern in 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane makes it an intriguing candidate for further exploration.

The bromine substituent at the 1-position introduces reactivity that can be exploited in synthetic chemistry, allowing for further functionalization through cross-coupling reactions or nucleophilic substitutions. This feature is particularly valuable in drug development, where precise control over molecular structure is essential for achieving desired therapeutic effects. Additionally, the presence of two methyl groups at different positions on the cyclohexane ring contributes to steric hindrance, which can influence binding affinity to biological targets.

Recent studies have highlighted the importance of structural diversity in pharmaceutical research. Compounds like 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane serve as valuable building blocks for generating libraries of molecules with diverse pharmacological profiles. These libraries can then be screened using high-throughput techniques to identify lead compounds with promising biological activity. The cyclohexane derivative exemplifies how structural modifications can fine-tune molecular properties to optimize drug-like characteristics.

The long-tail keyword "1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane" reflects its specific chemical identity and underscores its relevance in contemporary research. Such detailed nomenclature aids in search engine optimization (SEO) by ensuring that documents discussing this compound rank highly when researchers search for it online. This enhances accessibility and facilitates knowledge sharing within the scientific community.

Advances in computational chemistry have enabled more efficient virtual screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding interactions of 1-(1-bromo-2-methylpropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane with biological targets such as enzymes or receptors. This approach reduces the need for extensive experimental testing, saving time and resources while accelerating the drug discovery process.

The synthesis of complex organic molecules like 1-(1-bromo-2-methylpropan-2-ylylcyclohexane often requires multi-step reactions and careful optimization to achieve high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have significantly improved the efficiency of constructing intricate molecular architectures. These advancements are crucial for producing compounds with tailored properties suitable for pharmaceutical applications.

In conclusion, 1-(1-bromo-2-methylpropan--(long-tail keyword) 4( 267 ) cyclohexane represents an interesting example of how structural complexity can be harnessed for medicinal chemistry applications. Its unique substitution pattern offers opportunities for further exploration in drug discovery, with potential applications ranging from modulating enzyme activity to enhancing receptor binding affinity. As research continues to evolve, compounds like this will remain at the forefront of pharmaceutical innovation.